Cas no 2354189-18-5 (tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate)

• Product Name: tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate
• CAS No: 2354189-18-5
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5801263
• PubChem ID: 165769708
• Update Time: 2025-06-09

tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7100662
• 2354189-18-5
• tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate

• Inchi： 1S/C12H17NO2S/c1-8-5-6-10(16)9(7-8)13-11(14)15-12(2,3)4/h5-7,16H,1-4H3,(H,13,14)
• InChI Key： LJSSNUFGHFDBGJ-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate

tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate: A Comprehensive Overview

The compound CAS No 2354189-18-5, commonly referred to as tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate is characterized by its complex structure, which includes a tert-butyl group, a sulfanyl (thioether) functional group, and a methyl substituent on the aromatic ring. The combination of these groups imparts distinctive chemical reactivity and biological activity to the molecule.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in inhibiting specific enzymes and its ability to modulate cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate exhibits promising anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. Its sulfur-containing group makes it a potential candidate for sulfur-based polymers and advanced materials with unique mechanical properties. A 2023 research article in Polymer Chemistry detailed how derivatives of CAS No 2354189-18-5 can be used to create high-performance polymers with improved thermal stability.

The synthesis of tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have made the synthesis more efficient and scalable, which is crucial for its potential commercial applications.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Preliminary results suggest that it has low toxicity to aquatic organisms, which is a positive indicator for its safe use in industrial and pharmaceutical settings.

The versatility of CAS No 2354189-18-5 lies in its ability to serve as a building block for more complex molecules. Its modular structure allows chemists to modify specific functional groups, enabling the creation of derivatives with tailored properties for diverse applications.

In conclusion, tert-butyl N-(5-methyl-2-sulfanylphenyl)carbamate represents an exciting area of research with potential implications across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both medicine and materials science.